Methyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate

• IUPAC Name: methyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate
• InChI: InChI=1S/C10H7FN2O3/c1-15-10(14)9-12-8(13-16-9)6-2-4-7(11)5-3-6/h2-5H,1H3
• InChI Key: GBLWLJIQZXCXAR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=NO1)C2=CC=C(C=C2)F
• Molecular Formula: C10H7FN2O3
• DSSTOX Substance ID: DTXSID801202536
• Molecular Weight: 222.17 g/mol
• CAS RN: 861146-13-6

Description

Methyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate, commonly known as MFOC, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. It belongs to the class of oxadiazole derivatives, which have been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, anti-viral, and anti-microbial properties.

Mechanism of Action

The mechanism of action of MFOC is not fully understood, but it is believed to involve multiple pathways. MFOC has been shown to induce apoptosis in cancer cells by activating the caspase-dependent pathway and inhibiting the anti-apoptotic proteins. It has also been reported to inhibit the NF-κB signaling pathway, which plays a key role in inflammation and cancer progression. Additionally, MFOC has been found to disrupt the cell membrane integrity of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
MFOC has been shown to exhibit various biochemical and physiological effects, depending on the target cells and tissues. In cancer cells, MFOC induces cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. Inflammatory cells, such as macrophages and neutrophils, are inhibited by MFOC, leading to the reduction of inflammation. Moreover, MFOC has been found to exhibit low toxicity towards normal cells, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

MFOC has several advantages for lab experiments, including its simple and efficient synthesis method, low toxicity towards normal cells, and potent anti-cancer, anti-inflammatory, and anti-microbial activities. However, MFOC also has some limitations, such as its poor solubility in water and low bioavailability, which may affect its efficacy in vivo. Moreover, further studies are needed to investigate the pharmacokinetics and pharmacodynamics of MFOC, as well as its potential side effects.

Future Directions

There are several future directions for the research on MFOC. Firstly, the optimization of the synthesis method and the development of new derivatives with improved solubility and bioavailability could enhance the therapeutic potential of MFOC. Secondly, the investigation of the molecular targets and the signaling pathways involved in the anti-cancer, anti-inflammatory, and anti-microbial activities of MFOC could provide insights into its mechanism of action and facilitate the development of new drugs. Thirdly, the evaluation of the in vivo efficacy and safety of MFOC in animal models and clinical trials could pave the way for its translation into clinical practice.

Scientific Research Applications

MFOC has been studied for its potential applications in various fields of medicinal chemistry, including anti-cancer, anti-inflammatory, and anti-microbial activities. It has been found to exhibit potent cytotoxicity against various cancer cell lines, including lung, breast, and colon cancer cells. MFOC has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and enzymes. Moreover, MFOC has been reported to exhibit significant anti-microbial activity against various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans.